Cas no 1156756-16-9 (1-(3,4-Dihydro-2-methyl-1(2H)-quinolinyl)-2-propen-1-one)

• Product Name: 1-(3,4-Dihydro-2-methyl-1(2H)-quinolinyl)-2-propen-1-one
• CAS No: 1156756-16-9
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5456282
• PubChem ID: 43616277
• Update Time: 2025-07-21

1-(3,4-Dihydro-2-methyl-1(2H)-quinolinyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7531990
• Z440633792
• 1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)prop-2-en-1-one
• 1-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)prop-2-en-1-one
• 1156756-16-9
• 1-(3,4-Dihydro-2-methyl-1(2H)-quinolinyl)-2-propen-1-one

• Inchi： 1S/C13H15NO/c1-3-13(15)14-10(2)8-9-11-6-4-5-7-12(11)14/h3-7,10H,1,8-9H2,2H3
• InChI Key： FQDROPXHIRKSLC-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CCC1C)(=O)C=C

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 294.2±10.0 °C(Predicted)
• pka: 1.12±0.40(Predicted)

Additional information on 1-(3,4-Dihydro-2-methyl-1(2H)-quinolinyl)-2-propen-1-one

Comprehensive Overview of 1-(3,4-Dihydro-2-methyl-1(2H)-quinolinyl)-2-propen-1-one (CAS No. 1156756-16-9)

1-(3,4-Dihydro-2-methyl-1(2H)-quinolinyl)-2-propen-1-one (CAS No. 1156756-16-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique quinoline backbone and propenone functional group, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity or photophysical properties.

In recent years, the demand for quinoline derivatives has surged due to their widespread use in pharmaceutical intermediates and organic electronics. The compound’s CAS No. 1156756-16-9 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in current research trends. Users often inquire about its synthesis methods, solubility, and stability under various conditions, highlighting the need for detailed technical data.

One of the key features of 1-(3,4-Dihydro-2-methyl-1(2H)-quinolinyl)-2-propen-1-one is its potential role in anticancer agent development. Quinoline-based compounds are known for their ability to interact with biological targets, such as enzymes and receptors, making them valuable scaffolds in drug design. Recent studies have also investigated its utility in fluorescence probes, leveraging its conjugated system for sensing applications. These applications align with the growing interest in theranostic agents—materials that combine therapy and diagnostics.

From a synthetic perspective, the compound’s propenone moiety offers reactivity for further functionalization, enabling the creation of diverse analogs. This flexibility is crucial for optimizing ADME properties (absorption, distribution, metabolism, and excretion) in drug candidates. Researchers often explore microwave-assisted synthesis or catalytic reactions to improve yield and purity, addressing common challenges in quinoline chemistry.

Environmental and green chemistry considerations are also driving innovation in the production of 1156756-16-9. Sustainable solvents, such as ionic liquids or supercritical CO2, are being tested to reduce waste and energy consumption. These advancements resonate with the broader push for eco-friendly manufacturing in the chemical industry, a topic frequently searched by professionals and policymakers alike.

In summary, 1-(3,4-Dihydro-2-methyl-1(2H)-quinolinyl)-2-propen-1-one (CAS No. 1156756-16-9) represents a multifaceted compound with promising applications across biomedical research and material science. Its structural features and adaptability make it a subject of ongoing investigation, particularly in contexts like targeted drug delivery and optoelectronic devices. As interest in tailored molecular designs grows, this compound is poised to remain a focal point in scientific and industrial discussions.